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The table below summarizes the key features and research applications of different DMF isotopologues

based on the search results.

Isotopologue
Key
Characteristics

Primary Research
Applications

Key Findings / Performance
Data

| DMF-d7 (Deuterated) | Hydrogen atoms replaced with deuterium ( [1]) | - Perovskite solar cells (CsPbI3)

[1]

Metabolic toxicity studies [2] | - Solar Cells: Power conversion efficiency increased to 18.55% for

optimized device [1].
Metabolism: Exhibits a Kinetic Deuterium Isotope Effect (KDIE), slowing its metabolic oxidation

via cytochrome P450 2E1 [2]. | | N,N-Dimethyl-13C2-formamide (13C-labeled) | Two carbon atoms
are 13C isotopes ( [3]) | - Inferred: NMR spectroscopy, metabolic tracing (specific studies not found in

search results) | - Data from direct studies not available in the current search results. |

Detailed Experimental Protocols

Here are the methodologies used in key studies on DMF-d7, which illustrate how isotope effects are

investigated in practice.
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Enhancing Perovskite Solar Cell Efficiency [1]

Objective: To investigate the effect of DMF-d7 on the quality and performance of CsPbI3 perovskite
solar cells.

Methodology:
Precursor Solution Preparation: DMF-d7 was introduced as an additive into the CsPbI3

precursor solution.
Film Fabrication: The solution was processed into thin films and annealed.

Device Fabrication & Testing: Solar cell devices were constructed and their Power
Conversion Efficiency (PCE) was measured.

Film Characterization: The resulting films were analyzed using techniques to determine
structure, morphology, and component homogeneity.

Key Measurement: The primary quantitative performance metric was the PCE (%) of the finalized
solar cell device.

Investigating Metabolic Toxicity [2]

Objective: To determine the Kinetic Deuterium Isotope Effect (KDIE) on the metabolism of DMF.

Methodology:
In Vitro Incubation: DMF and its deuterated isotopolog ([2H6]DMF) were incubated with rat

liver microsomes (which contain the cytochrome P450 2E1 enzyme).
Product Analysis: The formation of metabolic products from each compound was quantified.

Kinetic Calculation: The KDIE was determined in multiple ways, including a noncompetitive
intermolecular KDIE, calculated as the ratio of Vmax for DMF to Vmax/Km for [2H6]DMF.

Key Measurement: The magnitude of the KDIE value, which indicates how much slower the
deuterated compound is metabolized compared to the protiated form.

Visualizing the Deuterium Isotope Effect in Metabolism
and NMR

The following diagrams illustrate the core concepts behind the deuterium isotope effects discussed in the

research.
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Key Insights and Research Implications

Deuterium vs. Carbon-13 Effects: The studies highlight a clear functional difference. The kinetic
isotope effect (KIE) from deuterium substitution (DMF-d7) directly slows down reaction rates in

metabolism and alters molecular interactions in material science [1] [2]. The effect of 13C labeling is
typically more subtle, primarily useful as a tracer without significantly altering reaction kinetics.

Mechanistic Studies are Key: Both applied solar cell research and fundamental metabolic studies
emphasize the importance of understanding the mechanism. The value of DMF-d7 lies not just in

observing improved performance, but in using the isotope effect as a tool to probe and understand
underlying processes like coordination chemistry [1] and enzymatic pathways [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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